N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C18H20N2O4S/c1-14-3-9-17(10-4-14)24-13-18(21)19-15-5-7-16(8-6-15)20-11-2-12-25(20,22)23/h3-10H,2,11-13H2,1H3,(H,19,21)
• InChI Key: LEADIHHWRTZGKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCCS3(=O)=O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(p-tolyloxy)acetamide, also known as DTTA, is a synthetic compound that has been widely used in scientific research. The compound is a derivative of thiazolidinedione and has been found to possess various biological activities.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Oxazolidinones, including analogs like U-100592 and U-100766, have been identified for their potent antibacterial activities against a wide range of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus and Enterococcus species. These compounds are particularly noted for their unique mechanism of bacterial protein synthesis inhibition and lack of cross-resistance with other antimicrobial classes (Zurenko et al., 1996).

Antioxidant Activity

• Coumarin derivatives have been synthesized and shown to possess significant antioxidant activity, comparable to ascorbic acid, in studies involving DPPH, hydrogen peroxide, and nitric oxide radical scavenging methods (Kadhum et al., 2011).

Antitumor and Anticancer Activity

• New 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been reported as selective ligands for the translocator protein (18 kDa), which is of interest for imaging in neuroinflammation and potentially for cancer research. Derivatives like DPA-714 have been designed for labeling with fluorine-18, facilitating in vivo imaging via positron emission tomography (PET) (Dollé et al., 2008).

Drug Delivery and Pharmaceutical Applications

• The development of oxazolidinone antibiotics has shown significant promise, with some derivatives undergoing clinical trials due to their effectiveness in animal arthritic models without ulcerogenic activities. This highlights the potential for gamma-sultam derivatives in developing new antiarthritic medications (Inagaki et al., 2000).

Molecular Mechanisms and Synthesis

• Synthesis studies and dynamic NMR properties of related compounds provide insights into the structural and electronic factors influencing their biological activities. For example, the synthesis of benzylideneamino derivatives has been explored for understanding their dynamic properties and potential applications in medicinal chemistry (Samimi et al., 2010).